N-allyl-2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazinecarbothioamide

• IUPAC Name: 1-[(4,5-dimethylthiophene-3-carbonyl)amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C11H15N3OS2/c1-4-5-12-11(16)14-13-10(15)9-6-17-8(3)7(9)2/h4,6H,1,5H2,2-3H3,(H,13,15)(H2,12,14,16)
• InChI Key: MADCDISJWCEUNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NNC(=S)NCC=C)C
• Molecular Formula: C11H15N3OS2
• Molecular Weight: 269.4 g/mol

Description

N-allyl-2-[(4,5-dimethyl-3-thienyl)carbonyl]hydrazinecarbothioamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as DATS, and it has been found to have a range of interesting properties that make it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of DATS is not fully understood, but it is believed to involve the inhibition of several key pathways involved in cancer cell growth and inflammation. DATS has been shown to inhibit the expression of several genes involved in cancer cell proliferation, as well as to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
DATS has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in cancer cell growth, including matrix metalloproteinases and cyclooxygenase-2. DATS has also been found to modulate the expression of several genes involved in cell signaling pathways, including the NF-κB pathway.

Advantages and Limitations for Lab Experiments

One advantage of using DATS in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that it can be difficult to obtain pure DATS, as it tends to form impurities during the synthesis process. Additionally, DATS has been found to have low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several possible future directions for research on DATS. One area of interest is the development of new synthesis methods that can produce purer forms of the compound. Another area of interest is the investigation of the potential use of DATS in combination with other anti-cancer agents, as it has been found to have synergistic effects with some other compounds. Finally, further research is needed to fully understand the mechanism of action of DATS and to identify its potential applications in other areas of scientific research.

Scientific Research Applications

DATS has been studied for its potential applications in a variety of scientific research areas. It has been found to have anti-cancer properties, and it has been shown to inhibit the growth of several types of cancer cells, including breast, prostate, and lung cancer cells. DATS has also been studied for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.